Cas no 2870660-33-4 (2,3-Dihydro-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-6-benzofurancarboxylic acid)

• Product Name: 2,3-Dihydro-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-6-benzofurancarboxylic acid
• CAS No: 2870660-33-4
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 6364043
• Update Time: 2025-08-10

2,3-Dihydro-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-6-benzofurancarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-6-benzofurancarboxylic acid

• Inchi： 1S/C12H10F3NO4/c13-12(14,15)11(19)16-5-8-3-6-1-2-7(10(17)18)4-9(6)20-8/h1-2,4,8H,3,5H2,(H,16,19)(H,17,18)
• InChI Key： HQVNCPOXTBXUMW-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(O)=O)=CC=C2CC1CNC(C(F)(F)F)=O

Experimental Properties

• Density: 1.456±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.6±45.0 °C(Predicted)
• pka: 4.20±0.40(Predicted)

Additional information on 2,3-Dihydro-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-6-benzofurancarboxylic acid

Introduction to 2,3-Dihydro-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-6-benzofurancarboxylic Acid (CAS No. 2870660-33-4)

2,3-Dihydro-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-6-benzofurancarboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2870660-33-4, represents a class of molecules that are being extensively studied for their pharmacological properties. The presence of multiple functional groups, including an amide linkage and a benzofuran core, makes this molecule a promising candidate for further exploration in drug discovery and development.

The benzofuran scaffold is a well-documented motif in medicinal chemistry, known for its versatility in contributing to the binding affinity and selectivity of bioactive molecules. In particular, the 6-benzofurancarboxylic acid moiety introduces a carboxylic acid group that can participate in hydrogen bonding interactions with biological targets, enhancing the compound's potential as an inhibitor or modulator of enzyme activity. The substitution at the 2-position with an amine group further diversifies its chemical space, allowing for modifications that could fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most intriguing aspects of this compound is the (2,2,2-trifluoroacetyl)amino substituent. The trifluoromethyl group is a common pharmacophore in drug design due to its ability to increase metabolic stability and lipophilicity, which can enhance oral bioavailability. The amine group attached to this trifluoroacetyl moiety suggests potential for further derivatization, enabling the creation of libraries of analogs with tailored properties. Such modifications are crucial in optimizing lead compounds for clinical development.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 2,3-Dihydro-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-6-benzofurancarboxylic acid. These techniques allow researchers to predict binding modes and interactions with biological targets with high accuracy, streamlining the drug discovery process. For instance, molecular docking studies have indicated that this compound may interact with enzymes involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis or autoimmune diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoroacetyl group is particularly challenging due to its sensitivity to hydrolysis and other side reactions. However, modern synthetic methodologies have made significant progress in facilitating such transformations, making it feasible to produce complex molecules like this one on a scalable basis.

In addition to its potential therapeutic applications, CAS No. 2870660-33-4 has been explored as a building block for more complex derivatives. By modifying the functional groups or introducing additional moieties, researchers can generate novel compounds with enhanced biological activity or improved pharmacokinetic properties. This flexibility underscores the importance of having versatile starting materials like this one in pharmaceutical research.

The benzofuran core also offers opportunities for exploring different chemical spaces beyond traditional small-molecule drugs. For example, conjugation with biomolecules such as peptides or proteins could lead to targeted delivery systems or prodrugs that release the active moiety in specific tissues or under certain physiological conditions. Such innovations are critical for addressing unmet medical needs and improving patient outcomes.

Current research is also focusing on understanding the environmental impact and sustainability of synthesizing compounds like 2,3-Dihydro-2-[[(2,2,2-trifluoroacetyl)amino]methyl]-6-benzofurancarboxylic acid. Green chemistry principles are being applied to develop more efficient and eco-friendly synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its chemical properties for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into viable therapeutic options for patients worldwide.